Cas no 104858-69-7 (3-Pentanone, 2-methyl-4-nitro-)

• Product Name: 3-Pentanone, 2-methyl-4-nitro-
• CAS No: 104858-69-7
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• CID: 1146338
• Update Time: 2024-07-26

3-Pentanone, 2-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 3-Pentanone, 2-methyl-4-nitro-
• 2-methyl-4-nitropentan-3-one

• Inchi： 1S/C6H11NO3/c1-4(2)6(8)5(3)7(9)10/h4-5H,1-3H3
• InChI Key： DHUAPOMFDSDGSM-UHFFFAOYSA-N
• SMILES： CC(C)C(=O)C([N+]([O-])=O)C

Computed Properties

• Exact Mass: 145.07393

Experimental Properties

• Density: 1.050±0.06 g/cm3(Predicted)
• Boiling Point: 198.9±23.0 °C(Predicted)
• PSA: 60.21
• LogP: 1.39990
• pka: 5.58±0.10(Predicted)